Cas no 1454908-10-1 (tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1454908-10-1
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• CID: 5620095
• PubChem ID: 86695506
• Update Time: 2025-10-29

tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS037672189
• TERT-BUTYL 2-(5-BROMOPYRIDIN-2-YL)PYRROLIDINE-1-CARBOXYLATE
• JYQLIDQWNZDJPN-UHFFFAOYSA-N
• 2-(5-Bromo-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1454908-10-1
• SCHEMBL15240413
• EN300-28294964
• 1-Pyrrolidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H19BrN2O2/c1-14(2,3)19-13(18)17-8-4-5-12(17)11-7-6-10(15)9-16-11/h6-7,9,12H,4-5,8H2,1-3H3
• InChI Key： JYQLIDQWNZDJPN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.06299g/mol
• Monoisotopic Mass: 326.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 390.3±42.0 °C(Predicted)
• pka: 2.73±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate (CAS No. 1454908-10-1)

tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate (CAS No. 1454908-10-1) is a high-value pharmaceutical intermediate widely used in organic synthesis and drug discovery. This compound belongs to the class of N-Boc protected pyrrolidine derivatives, which are pivotal in constructing complex molecules for medicinal chemistry applications. Its unique structure, featuring a 5-bromopyridine moiety and a pyrrolidine ring, makes it a versatile building block for designing kinase inhibitors, antiviral agents, and other bioactive compounds.

In recent years, the demand for tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate has surged due to its role in developing targeted therapies and small-molecule drugs. Researchers frequently search for "Boc-pyrrolidine synthesis" or "5-bromopyridine derivatives applications," reflecting its relevance in drug discovery pipelines. The compound’s CAS No. 1454908-10-1 is often queried alongside "N-Boc protection strategies" and "cross-coupling reactions," highlighting its utility in palladium-catalyzed couplings like Suzuki-Miyaura or Buchwald-Hartwig reactions.

From a synthetic perspective, tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate serves as a key precursor for introducing chiral pyrrolidine scaffolds into molecules. Its bromine substituent enables further functionalization, aligning with trends in fragment-based drug design (FBDD). Laboratories optimizing "high-throughput screening libraries" often prioritize this compound due to its balanced lipophilicity and hydrogen-bonding capacity, critical for bioavailability optimization.

The compound’s stability under N-Boc deprotection conditions makes it ideal for multi-step syntheses. A growing area of interest is its potential in PROTAC (Proteolysis-Targeting Chimera) development, where modularity and precise functional group placement are essential. Searches for "PROTAC linker chemistry" and "E3 ligase ligands" increasingly intersect with discussions about pyrrolidine-based intermediates like this one.

Quality control of CAS No. 1454908-10-1 involves rigorous HPLC and NMR analysis, ensuring compliance with ICH guidelines for impurities. The rise of "continuous flow chemistry" has also impacted its production, with manufacturers exploring microwave-assisted synthesis to improve yields. Environmental concerns drive queries about "green chemistry alternatives" for brominated intermediates, though this compound remains indispensable due to its irreplaceable reactivity.

In summary, tert-butyl 2-(5-bromopyridin-2-yl)pyrrolidine-1-carboxylate (CAS No. 1454908-10-1) exemplifies the intersection of structural elegance and practical utility in modern organic chemistry. Its applications span from peptidomimetics to allosteric modulators, cementing its status as a cornerstone in rational drug design.